Cas no 2743427-54-3 (4-(5R)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile, phosphoric acid)

• Product Name: 4-(5R)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile, phosphoric acid
• CAS No: 2743427-54-3
• MF: C₁₄H₁₆N₃O₄P
• MW: 321.268303871155
• CID: 6499958
• PubChem ID: 156133534
• Update Time: 2025-10-15

4-(5R)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile, phosphoric acid Chemical and Physical Properties

Names and Identifiers

• 4-(5R)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile, phosphoric acid
• 2743427-54-3
• 42REB33X4T
• Fadrozole phosphate, (R)-
• 4-((5R)-5H,6H,7H,8H-Imidazo(1,5-a)pyridin-5-yl)benzonitrile; phosphoric acid
• EN300-27115403
• UNII-42REB33X4T
• 4-[(5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl]benzonitrile; phosphoric acid
• SCHEMBL23064072
• (R)-Fadrozole phosphate

• Inchi： 1S/C14H13N3.H3O4P/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14;1-5(2,3)4/h4-7,9-10,14H,1-3H2;(H3,1,2,3,4)/t14-;/m1./s1
• InChI Key： QPMXWEHWAGTWOC-PFEQFJNWSA-N
• SMILES： P(=O)(O)(O)O.N12C=NC=C1CCC[C@@H]2C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 321.08784300g/mol
• Monoisotopic Mass: 321.08784300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on 4-(5R)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile, phosphoric acid

4-((5R)-5H,6H,7H,8H-Imidazo[1,5-a]pyridin-5-yl)benzonitrile, Phosphoric Acid: A Comprehensive Overview

In the rapidly evolving field of pharmaceutical chemistry, 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile, phosphoric acid (CAS No. 2743427-54-3) has emerged as a compound of significant interest. This molecule, with its unique structural features and potential therapeutic applications, is increasingly being studied by researchers and pharmaceutical companies alike. The compound's imidazo[1,5-a]pyridine core coupled with a benzonitrile moiety makes it a valuable scaffold in drug discovery.

The phosphoric acid derivative of this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Recent studies have shown that derivatives of imidazo[1,5-a]pyridine exhibit a wide range of biological activities, including kinase inhibition and modulation of central nervous system (CNS) targets. This has led to a surge in interest for 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile as a potential lead compound in various therapeutic areas.

One of the most searched questions in the field relates to the synthesis of imidazo[1,5-a]pyridine derivatives, and this compound serves as an excellent example of modern synthetic approaches. The stereochemistry at the 5-position ((5R)-configuration) is particularly important for its biological activity, making it a focus of current research in asymmetric synthesis. Pharmaceutical chemists are actively investigating efficient routes to produce this compound and its analogs with high enantiomeric purity.

From a market perspective, the demand for imidazo[1,5-a]pyridine-based compounds has been steadily increasing, driven by their potential applications in treating various health conditions. The global pharmaceutical industry is particularly interested in the phosphoric acid salt form of this compound due to its improved physicochemical properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile, phosphoric acid and ensure its quality for research purposes.

The compound's benzonitrile group contributes to its molecular interactions with biological targets, while the imidazo[1,5-a]pyridine system provides structural rigidity and favorable pharmacokinetic properties. These features make it an attractive candidate for further development in drug discovery programs. Researchers are particularly interested in understanding the structure-activity relationships (SAR) of this compound class to optimize its therapeutic potential.

In the context of current pharmaceutical trends, there's growing interest in small molecule modulators of protein-protein interactions, and compounds like 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile are being evaluated for such applications. The ability to fine-tune the properties of this scaffold through various substitutions makes it versatile for multiple therapeutic indications. This aligns well with the industry's focus on targeted therapies and personalized medicine approaches.

From a formulation perspective, the phosphoric acid salt of this compound offers advantages in terms of stability and dissolution characteristics. These properties are crucial for oral bioavailability, which is one of the most searched topics in pharmaceutical development forums. The scientific community continues to investigate optimal formulation strategies for imidazo[1,5-a]pyridine derivatives to maximize their therapeutic potential while minimizing potential side effects.

The patent landscape surrounding imidazo[1,5-a]pyridine compounds has become increasingly active, with several pharmaceutical companies filing intellectual property claims for various derivatives. This underscores the commercial potential of 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile, phosphoric acid and related structures. Researchers and industry professionals frequently search for information on the patent status and freedom-to-operate considerations for such compounds.

In analytical chemistry, the characterization of 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile, phosphoric acid presents interesting challenges and opportunities. The compound's unique spectral signatures make it distinguishable from related structures, which is important for quality control in pharmaceutical manufacturing. Modern analytical techniques are being developed to better understand the solid-state properties of this phosphoric acid salt, including its polymorphic behavior and stability under various conditions.

Looking ahead, the future of imidazo[1,5-a]pyridine chemistry appears promising, with 4-((5R)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl)benzonitrile serving as a key representative of this important class of compounds. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain at the forefront of medicinal chemistry innovation. The pharmaceutical industry's ongoing quest for novel therapeutic agents ensures that such structurally unique compounds will continue to attract significant attention from both academic and industrial researchers.